Cas no 1421374-01-7 (5-Methyl-2,5-diazaspiro[3.4]octane)

• Product Name: 5-Methyl-2,5-diazaspiro[3.4]octane
• CAS No: 1421374-01-7
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• MDL: MFCD22394100
• CID: 2135962
• PubChem ID: 71743121
• Update Time: 2025-11-01

5-Methyl-2,5-diazaspiro[3.4]octane Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2,5-Diazaspiro[3.4]octane
• GMRSNDRXDYVEAG-UHFFFAOYSA-N
• 5-Methyl-2,5-diaza-spiro[3.4]octane
• EN300-1273845
• MFCD22394100
• AKOS026674006
• CS-0054340
• PS-16594
• SCHEMBL14660767
• 1421374-01-7
• DA-37134
• SB51932
• 5-Methyl-2,5-diazaspiro[3.4]octane

• MDL： MFCD22394100
• Inchi： 1S/C7H14N2/c1-9-4-2-3-7(9)5-8-6-7/h8H,2-6H2,1H3
• InChI Key： GMRSNDRXDYVEAG-UHFFFAOYSA-N
• SMILES： N1(C)CCCC21CNC2

Computed Properties

• Exact Mass: 126.115698455g/mol
• Monoisotopic Mass: 126.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3
• XLogP3: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 5-Methyl-2,5-diazaspiro[3.4]octane

Introduction to 5-Methyl-2,5-diazaspiro[3.4]octane (CAS No. 1421374-01-7) in Modern Chemical and Pharmaceutical Research

5-Methyl-2,5-diazaspiro[3.4]octane (CAS No. 1421374-01-7) is a heterocyclic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential biological activities. This spirocyclic amine derivative belongs to a class of molecules that exhibit intriguing pharmacological profiles, making it a subject of extensive study in drug discovery and development.

The molecular structure of 5-Methyl-2,5-diazaspiro[3.4]octane features a spirocyclic framework composed of two six-membered rings connected by a nitrogen atom, with a methyl group attached at the 5-position. This distinctive arrangement imparts unique steric and electronic properties to the molecule, which are critical for its interactions with biological targets. The presence of two nitrogen atoms within the spirocycle also suggests potential for hydrogen bonding and coordination interactions, which are essential for modulating biological activity.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit high binding affinity and selectivity towards various biological targets. 5-Methyl-2,5-diazaspiro[3.4]octane has been investigated for its potential role in modulating neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. Preliminary studies have suggested that this compound may interact with serotonin and dopamine receptors, which are key targets in the treatment of depression, anxiety, and neurodegenerative diseases.

One of the most compelling aspects of 5-Methyl-2,5-diazaspiro[3.4]octane is its structural flexibility, which allows for modifications at various positions to optimize pharmacokinetic properties and enhance therapeutic efficacy. Researchers have explored derivatives of this compound that exhibit improved solubility, bioavailability, and metabolic stability. These modifications are crucial for translating preclinical findings into effective clinical treatments.

The synthesis of 5-Methyl-2,5-diazaspiro[3.4]octane involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions and asymmetric synthesis have been employed to construct the spirocyclic core with high enantioselectivity. These methods are essential for producing enantiomerically pure compounds, which often exhibit significantly different biological activities.

Recent advances in computational chemistry have also played a pivotal role in understanding the behavior of 5-Methyl-2,5-diazaspiro[3.4]octane at the molecular level. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its interactions with biological targets, helping researchers design more effective derivatives. These computational approaches are particularly valuable for predicting binding affinities and identifying potential lead compounds for further optimization.

The pharmacological profile of 5-Methyl-2,5-diazaspiro[3.4]octane has been further explored through in vitro and in vivo studies. Initial preclinical trials have demonstrated its potential as an antidepressant agent by modulating serotonin receptor activity. Additionally, its ability to cross the blood-brain barrier has made it an attractive candidate for treating CNS disorders without significant systemic side effects.

Future research on 5-Methyl-2,5-diazaspiro[3.4]octane is likely to focus on expanding its therapeutic applications and improving its pharmacological properties through structural optimization. The development of novel synthetic methodologies will also be crucial for producing analogs with enhanced efficacy and reduced toxicity. Collaborative efforts between chemists, pharmacologists, and bioinformaticians will be essential to accelerate the discovery process.

The growing interest in heterocyclic compounds like 5-Methyl-2,5-diazaspiro[3.4]octane underscores their importance in modern drug discovery. As our understanding of molecular interactions continues to evolve, compounds such as this one are poised to play a critical role in developing next-generation therapeutics for a wide range of diseases.